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molecular formula C19H29ClN4O6 B8283043 Dazopride succinate CAS No. 106613-26-7

Dazopride succinate

Cat. No. B8283043
CAS RN: 106613-26-7
M. Wt: 444.9 g/mol
InChI Key: HLDCRAZAHFKARV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04624961

Procedure details

4-Amino-5-chloro-2-methoxy-N-(1,2-diethyl-4-pyrazolidinyl)benzamide as prepared in Example 6 of U.S. Pat. No. 4,207,327 was added to an isopropyl alcohol solution containing a molecularly equivalent amount of succinic acid. Isopropyl ether was added to precipitate the succinate salt which was then recrystallized from isopropyl ether-isopropyl alcohol mixture. The salt was vacuum dried at 60° C., m.p. 99°-101° C.
Name
4-Amino-5-chloro-2-methoxy-N-(1,2-diethyl-4-pyrazolidinyl)benzamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
succinic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Isopropyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
isopropyl alcohol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4-Amino-5-chloro-2-methoxy-N-(1,2-diethyl-4-pyrazolidinyl)benzamide succinate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:19]([Cl:20])=[CH:18][C:5]([C:6]([NH:8][CH:9]2[CH2:13][N:12]([CH2:14][CH3:15])[N:11]([CH2:16][CH3:17])[CH2:10]2)=[O:7])=[C:4]([O:21][CH3:22])[CH:3]=1.[C:23]([OH:30])(=[O:29])[CH2:24][CH2:25][C:26]([OH:28])=[O:27].C(OC(C)C)(C)C>C(O)(C)C>[C:23]([OH:30])(=[O:29])[CH2:24][CH2:25][C:26]([OH:28])=[O:27].[NH2:1][C:2]1[C:19]([Cl:20])=[CH:18][C:5]([C:6]([NH:8][CH:9]2[CH2:13][N:12]([CH2:14][CH3:15])[N:11]([CH2:16][CH3:17])[CH2:10]2)=[O:7])=[C:4]([O:21][CH3:22])[CH:3]=1 |f:4.5|

Inputs

Step One
Name
4-Amino-5-chloro-2-methoxy-N-(1,2-diethyl-4-pyrazolidinyl)benzamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=CC(=C(C(=O)NC2CN(N(C2)CC)CC)C=C1Cl)OC
Step Two
Name
succinic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC(=O)O)(=O)O
Step Three
Name
Isopropyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)OC(C)C
Step Four
Name
isopropyl alcohol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to precipitate the succinate salt which
CUSTOM
Type
CUSTOM
Details
was then recrystallized from isopropyl ether-isopropyl alcohol mixture
CUSTOM
Type
CUSTOM
Details
dried at 60° C.

Outcomes

Product
Name
4-Amino-5-chloro-2-methoxy-N-(1,2-diethyl-4-pyrazolidinyl)benzamide succinate
Type
Smiles
C(CCC(=O)O)(=O)O.NC1=CC(=C(C(=O)NC2CN(N(C2)CC)CC)C=C1Cl)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.